Cas no 956935-26-5 (1-ETHYL-3-METHYL-4-NITRO-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER)

• Product Name: 1-ETHYL-3-METHYL-4-NITRO-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• CAS No: 956935-26-5
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 1001634
• PubChem ID: 16394812
• Update Time: 2025-11-02

1-ETHYL-3-METHYL-4-NITRO-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-3-METHYL-4-NITRO-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• 2-ETHYL-5-METHYL-4-NITRO-2H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• AKOS003673278
• VS-10189
• ethyl 1-ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxylate
• CS-0335867
• DTXSID901156932
• 956935-26-5
• ethyl 2-ethyl-5-methyl-4-nitropyrazole-3-carboxylate
• 1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-methyl-4-nitro-, ethyl ester
• BBL031029
• STK801480

• Inchi： 1S/C9H13N3O4/c1-4-11-8(9(13)16-5-2)7(12(14)15)6(3)10-11/h4-5H2,1-3H3
• InChI Key： OYXIKFCQVWSVRG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(C)=NN1CC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 227.09100
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 89.94000
• LogP: 1.81950

Additional information on 1-ETHYL-3-METHYL-4-NITRO-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER

1-Ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxylic acid ethyl ester (CAS No. 956935-26-5): Properties, Applications, and Market Insights

1-Ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxylic acid ethyl ester (CAS No. 956935-26-5) is a specialized pyrazole derivative with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as a nitropyrazole ester, has garnered attention due to its unique structural features and potential as a building block for more complex molecules. In this comprehensive overview, we explore its chemical properties, synthesis methods, applications, and current market trends.

The molecular structure of 1-ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxylic acid ethyl ester combines a pyrazole core with both nitro and ester functional groups, making it particularly interesting for researchers working on heterocyclic compounds. The presence of these functional groups allows for various chemical transformations, enabling the creation of diverse derivatives with potential biological activities. Recent studies have highlighted its role in developing novel crop protection agents and pharmaceutical intermediates, aligning with current industry demands for more efficient and sustainable chemical solutions.

From a synthetic chemistry perspective, CAS 956935-26-5 offers several advantages. The ethyl ester group enhances solubility in organic solvents, facilitating various chemical reactions, while the nitro group serves as an excellent precursor for further functionalization. These characteristics make it valuable for medicinal chemistry applications, particularly in the design of new drug candidates. Researchers are particularly interested in its potential as a scaffold for developing enzyme inhibitors, given the pyrazole ring's ability to interact with biological targets.

The agrochemical industry has shown growing interest in 1-ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxylic acid ethyl ester derivatives due to their potential as plant growth regulators and pest control agents. With increasing global focus on sustainable agriculture and reduced environmental impact, compounds like this are being investigated for their ability to provide targeted action with lower ecological footprints. The nitro group in particular contributes to the compound's reactivity, which can be harnessed for creating effective crop protection formulations.

In the pharmaceutical sector, pyrazole-based compounds have gained prominence for their diverse biological activities. The specific structural features of CAS 956935-26-5 make it a promising candidate for developing new anti-inflammatory agents and central nervous system modulators. Recent publications have explored its potential in addressing current medical challenges, including the search for novel antimicrobial compounds amid growing antibiotic resistance concerns.

The global market for specialty pyrazole derivatives like 1-ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxylic acid ethyl ester has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors. Asia-Pacific regions, particularly China and India, have emerged as significant producers and consumers of such intermediates, reflecting the broader shift in chemical manufacturing to these markets. Quality control and regulatory compliance remain key considerations for manufacturers, with HPLC purity standards typically exceeding 98% for research-grade material.

Storage and handling of 1-ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxylic acid ethyl ester require standard laboratory precautions for organic compounds. It should be kept in tightly sealed containers away from strong oxidizers and excessive heat. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this compound in laboratory settings, consistent with good chemical hygiene practices.

Future research directions for CAS 956935-26-5 include exploring its potential in material science applications, particularly in the development of specialty polymers and coatings. The compound's ability to undergo various chemical transformations makes it attractive for creating novel materials with specific properties. Additionally, its role in catalysis and as a ligand in metal-organic frameworks is an area of growing interest among researchers.

For synthetic chemists and researchers, understanding the structure-activity relationships of 1-ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxylic acid ethyl ester derivatives remains a key focus area. Computational chemistry approaches, including molecular docking studies, are being increasingly employed to predict biological activity and optimize molecular structures. This aligns with current trends toward computer-aided drug design and green chemistry principles in chemical development.

In conclusion, 1-ethyl-3-methyl-4-nitro-1H-pyrazole-5-carboxylic acid ethyl ester (CAS No. 956935-26-5) represents an important heterocyclic building block with diverse applications across multiple industries. Its unique combination of functional groups and reactivity profile make it valuable for both current applications and future innovations. As research continues to uncover new potential uses, this compound is likely to maintain its relevance in chemical research and development, particularly in addressing contemporary challenges in healthcare and agriculture.